Cas no 2228402-21-7 ((2-aminoethoxy)dimethoxymethane)

• Product Name: (2-aminoethoxy)dimethoxymethane
• CAS No: 2228402-21-7
• MF: C₅H₁₃NO₃
• MW: 135.161621809006
• CID: 6429685
• PubChem ID: 151138443
• Update Time: 2025-06-09

(2-aminoethoxy)dimethoxymethane Chemical and Physical Properties

Names and Identifiers

• (2-aminoethoxy)dimethoxymethane
• 2228402-21-7
• EN300-1736697

• Inchi： 1S/C5H13NO3/c1-7-5(8-2)9-4-3-6/h5H,3-4,6H2,1-2H3
• InChI Key： MVRNFHZSICNTQS-UHFFFAOYSA-N
• SMILES： O(C(OC)OC)CCN

Computed Properties

• Exact Mass: 135.08954328g/mol
• Monoisotopic Mass: 135.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 53.7Ų

Additional information on (2-aminoethoxy)dimethoxymethane

Introduction to (2-aminoethoxy)dimethoxymethane (CAS No. 2228402-21-7)

(2-aminoethoxy)dimethoxymethane, with the Chemical Abstracts Service (CAS) number 2228402-21-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its molecular structure, which includes an amino group, an ethoxy group, and two methoxy groups attached to a central carbon atom. These functional groups contribute to its reactivity and solubility, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of (2-aminoethoxy)dimethoxymethane is C₆H₁₅NO₃, and its molecular weight is approximately 149.19 g/mol. The compound is typically a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). Its low toxicity and favorable physical properties make it suitable for use in a wide range of applications, from laboratory research to industrial processes.

In the realm of pharmaceutical research, (2-aminoethoxy)dimethoxymethane has shown promise as a precursor for the synthesis of novel drugs. Recent studies have explored its potential as a building block for the development of antiviral agents, particularly those targeting RNA viruses such as influenza and coronaviruses. The amino group in the molecule can be readily functionalized to introduce various pharmacophores, enhancing the compound's biological activity and selectivity.

One notable application of (2-aminoethoxy)dimethoxymethane is in the field of drug delivery systems. Researchers have utilized its amphiphilic nature to design nanocarriers that can efficiently encapsulate and deliver hydrophobic drugs to target sites within the body. The ethoxy and methoxy groups contribute to the formation of stable micelles or liposomes, which can protect the drug from degradation and improve its bioavailability. This approach has been particularly useful in cancer therapy, where targeted drug delivery can reduce side effects and enhance treatment efficacy.

Beyond pharmaceuticals, (2-aminoethoxy)dimethoxymethane has found applications in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces makes it an attractive candidate for surface modification and functionalization. SAMs derived from this compound have been used to create biocompatible coatings for medical devices, improve the adhesion of coatings on metal surfaces, and enhance the performance of electronic devices by modifying their electrical properties.

In environmental science, (2-aminoethoxy)dimethoxymethane has been investigated for its potential use in water treatment processes. Its amphiphilic nature allows it to act as a surfactant, facilitating the removal of contaminants from water through processes such as emulsion breaking and foam flotation. Additionally, its low toxicity makes it a safer alternative to traditional surfactants that may pose environmental risks.

The synthesis of (2-aminoethoxy)dimethoxymethane can be achieved through several routes, including nucleophilic substitution reactions and condensation reactions. One common method involves the reaction of 2-aminoethyl alcohol with dimethyl sulfate under controlled conditions. The resulting product is then purified using techniques such as distillation or chromatography to ensure high purity levels suitable for various applications.

In conclusion, (2-aminoethoxy)dimethoxymethane (CAS No. 2228402-21-7) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industrialists alike. As ongoing research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.